Cas no 397329-07-6 (1-Allyl-1H-pyrazole-3-carbaldehyde)

• Product Name: 1-Allyl-1H-pyrazole-3-carbaldehyde
• CAS No: 397329-07-6
• MF: C₇H₈N₂O
• MW: 136.15122127533
• CID: 924855
• Update Time: 2023-08-03

1-Allyl-1H-pyrazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-allyl-1H-pyrazole-3-carbaldehyde
• AM20100048
• 1-Allyl-1H-pyrazole-3-carbaldehyde

• Inchi： 1S/C7H8N2O/c1-2-4-9-5-3-7(6-10)8-9/h2-3,5-6H,1,4H2
• InChI Key： FWKYQCTYVYGTMV-UHFFFAOYSA-N
• SMILES： O=CC1C=CN(CC=C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 136
• XLogP3: 0.8
• Topological Polar Surface Area: 34.9